1-(2-phenylethyl)-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 1-(2-phenylethyl)-4-[3-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C19H21F3N2/c20-19(21,22)17-7-4-8-18(15-17)24-13-11-23(12-14-24)10-9-16-5-2-1-3-6-16/h1-8,15H,9-14H2
• InChI Key: SQJJIPWVYJPFNA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=CC=C2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H21F3N2
• Molecular Weight: 334.4 g/mol

Description

1-(2-phenylethyl)-4-[3-(trifluoromethyl)phenyl]piperazine, also known as TFPP, is a piperazine derivative that has gained attention in scientific research due to its potential therapeutic applications. TFPP is a small molecule that has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 1-(2-phenylethyl)-4-[3-(trifluoromethyl)phenyl]piperazine is not fully understood, but it is believed to act as a serotonin and norepinephrine reuptake inhibitor. This means that it increases the levels of these neurotransmitters in the brain, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects
In addition to its potential antidepressant effects, this compound has also been shown to exhibit other biochemical and physiological effects. It has been shown to increase the activity of certain enzymes in the brain, which may contribute to its neuroprotective effects. This compound has also been shown to have anti-inflammatory properties, which may make it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(2-phenylethyl)-4-[3-(trifluoromethyl)phenyl]piperazine for lab experiments is its small size, which makes it easy to manipulate and study. However, its potential therapeutic applications are still in the early stages of investigation, and more research is needed to fully understand its mechanisms of action and potential side effects.

Future Directions

There are several potential future directions for 1-(2-phenylethyl)-4-[3-(trifluoromethyl)phenyl]piperazine research. One area of investigation is its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been shown to have potential as an anti-cancer agent, and further research in this area may lead to the development of new cancer treatments. Additionally, this compound may have applications in the treatment of other psychiatric disorders such as anxiety and post-traumatic stress disorder.

Synthesis Methods

The synthesis of 1-(2-phenylethyl)-4-[3-(trifluoromethyl)phenyl]piperazine involves the reaction of N-benzylpiperazine with 3-(trifluoromethyl)benzaldehyde in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

1-(2-phenylethyl)-4-[3-(trifluoromethyl)phenyl]piperazine has been studied for its potential therapeutic applications in various fields of research. One of the most promising areas of investigation is its potential as an antidepressant. Studies have shown that this compound exhibits antidepressant-like effects in animal models, suggesting that it may be a viable alternative to traditional antidepressant drugs.